Cas no 939756-03-3 ( )
structure
Product Name:
CAS No:939756-03-3
MF:C14H12ClN3
MW:257.718181610107
CID:870476
PubChem ID:16244181
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazol-5-amine, 1-[(2-chlorophenyl)methyl]-
- 1-[(2-Chlorophenyl)methyl]-1H-indazol-5-amine
- 1-[(2-chlorophenyl)methyl]indazol-5-amine
- 939756-03-3
- DTXSID601253076
- 1h-indazol-5-amine,1-[(2-chlorophenyl)methyl]-
- 1-(2-Chlorobenzyl)-1H-indazol-5-amine
-
-
- MDL: MFCD09026350
- Inchi: 1S/C14H12ClN3/c15-13-4-2-1-3-10(13)9-18-14-6-5-12(16)7-11(14)8-17-18/h1-8H,9,16H2
- InChI Key: NIFGIPFDHRLEDY-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN1C2C=CC(=CC=2C=N1)N
Computed Properties
- Exact Mass: 257.07200
- Monoisotopic Mass: 257.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.84000
- LogP: 3.90140
Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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